Cas no 942473-98-5 (2-Amino-6-bromo-5,7-difluorobenzothiazole)

2-Amino-6-bromo-5,7-difluorobenzothiazole is a halogenated benzothiazole derivative with a reactive amino group, making it a versatile intermediate in organic synthesis. Its bromo and difluoro substitutions enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing fluorine atoms improve stability and influence reactivity patterns, while the amino group allows further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for developing bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity.
2-Amino-6-bromo-5,7-difluorobenzothiazole structure
942473-98-5 structure
Product Name:2-Amino-6-bromo-5,7-difluorobenzothiazole
CAS No:942473-98-5
MF:C7H3BrF2N2S
MW:265.077925920486
CID:2852789
PubChem ID:26597119
Update Time:2025-05-27

2-Amino-6-bromo-5,7-difluorobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-bromo-5,7-difluorobenzothiazole
    • 942473-98-5
    • AT13867
    • 6-BROMO-5,7-DIFLUOROBENZO[D]THIAZOL-2-AMINE
    • CS-0367425
    • SCHEMBL17839794
    • DTXSID60650181
    • MDL: MFCD09475490
    • Inchi: 1S/C7H3BrF2N2S/c8-4-2(9)1-3-6(5(4)10)13-7(11)12-3/h1H,(H2,11,12)
    • InChI Key: CBPDGHHPFIGTAP-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1F)SC(N)=N2)F

Computed Properties

  • Exact Mass: 263.91684Da
  • Monoisotopic Mass: 263.91684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.2Ų

2-Amino-6-bromo-5,7-difluorobenzothiazole Pricemore >>

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